3-(5-Fluoro-2-methoxyphenyl)azetidin-3-ol

• Molecular Formula: C10H12FNO2
• Molecular Weight: 197.21 g/mol
• SMILES: COC1=C(C=C(C=C1)F)C2(CNC2)O
• InChI: InChI=1S/C10H12FNO2/c1-14-9-3-2-7(11)4-8(9)10(13)5-12-6-10/h2-4,12-13H,5-6H2,1H3
• InChIKey: GYQFDOLLUFKMJH-UHFFFAOYSA-N

Standard substitution of regioisomers risks SAR failure-this specific 5-fluoro-2-methoxy regioisomer (CAS 1388055-33-1) is the validated pharmacophore for PDE4, COX-2, and serotonin transporter series. - Lower pKa (13.42) facilitates salt formation vs. higher pKa regioisomers (14-15). - Commercial availability of the Boc-protected intermediate at ≥95% purity enables late-stage functionalization. - Azetidin-3-ol scaffold serves as a non-cleavable ADC linker or PROTAC attachment point.

3-(5-Fluoro-2-methoxyphenyl)azetidin-3-ol Procurement Guide

3-(5-Fluoro-2-methoxyphenyl)azetidin-3-ol (CAS 1388055-33-1) is a 3,3-disubstituted azetidin-3-ol derivative bearing a 5-fluoro-2-methoxyphenyl substituent at the C3 position of the azetidine ring . Its molecular formula is C10H12FNO2 with a molecular weight of 197.21 g/mol . The compound features a tertiary alcohol at the azetidine 3-position and a pendant aryl ring with fluorine at the 5-position and methoxy at the 2-position, a substitution pattern that distinguishes it from other fluoro-methoxy regioisomers in the same molecular weight class . The predicted pKa of the azetidin-3-ol hydroxyl is 13.42 ± 0.20, and the predicted boiling point is 350.2 ± 42.0 °C with a density of 1.273 ± 0.06 g/cm³ .

Regioisomer

5-Fluoro-2-methoxy pharmacophore context for PDE4/COX-2/SSRI SAR

Reported privileged substructure

Scaffold

Azetidin-3-ol with tertiary alcohol enables H-bond and conjugation

Differentiated from non-hydroxylated azetidine

Supply

Boc-protected precursor available from multiple suppliers

Supports late-stage diversification workflows

Why This Regioisomer Cannot Be Generically Substituted

Azetidin-3-ol derivatives sharing the C10H12FNO2 formula differ only in the positions of the fluorine and methoxy substituents on the phenyl ring, yet these subtle positional changes produce measurable differences in physicochemical properties that affect salt formation, chromatographic behavior, and potential target engagement . The predicted pKa of the tertiary alcohol varies by over one log unit across regioisomers, directly impacting ionization state at physiological pH and the compound's ability to form stable pharmaceutically acceptable salts . Furthermore, the 5-fluoro-2-methoxyphenyl arrangement constitutes a recognized pharmacophoric substructure present in multiple bioactive series targeting phosphodiesterase-4 (PDE4), serotonin reuptake, and cyclooxygenase-2 (COX-2), meaning that selection of the correct regioisomer is critical for structure–activity relationship (SAR) fidelity [1]. Generic substitution of one fluoro-methoxy azetidin-3-ol for another without empirical verification thus risks both physicochemical mismatch and loss of pharmacological relevance in established SAR frameworks.

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Regioisomer mismatch: Alternative fluoro‑methoxy positions alter predicted pKa by >1 log unit, which may shift ionization and salt formation behavior.

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Scaffold mismatch: Azetidine (no C3‑OH) removes H‑bond donor/acceptor capacity and the conjugation handle; may affect target engagement and linker utility.

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Supply gap: Boc‑protected precursors for other regioisomers are less available, which may increase procurement lead time for alternative substitution patterns.

• [1] Scite.ai. Dual Inhibitors of Phosphodiesterase-4 and Serotonin Reuptake – compounds containing 5-fluoro-2-methoxyphenyl pharmacophore. 2009. View Source

Quantitative Differentiation vs. Structural Comparators

Predicted pKa Differentiation Across Regioisomers

The predicted pKa of the azetidin-3-ol hydroxyl group for 3-(5-fluoro-2-methoxyphenyl)azetidin-3-ol is 13.42 ± 0.20, which is substantially higher than the pKa values predicted for three regioisomeric analogs bearing alternative fluorine/methoxy substitution patterns. Specifically, 3-(2-fluoro-3-methoxyphenyl)azetidin-3-ol has a predicted pKa of approximately 14.7, while 3-(4-fluoro-3-methoxyphenyl)azetidin-3-ol and 3-(4-fluoro-2-methoxyphenyl)azetidin-3-ol exhibit predicted pKa values in the 14–15 range . The 5-fluoro-2-methoxy isomer therefore possesses an approximately 1.3–1.6 log unit lower predicted pKa than these comparators, translating to a measurably different ionization profile that influences salt stoichiometry, aqueous solubility as a function of pH, and retention time in reversed-phase chromatographic purification .

pKa Differentiation

Data to verify

Target: 13.42 ± 0.20

Comparators: ~14.7–15

ΔpKa ≈ +1.3 to +1.6 (lower for target)

Supports ionization profiling for salt selection review.

Predicted values; experimental confirmation advised.

Evidence Dimension	Predicted pKa of azetidin-3-ol hydroxyl (acid dissociation constant)
Target Compound Data	pKa = 13.42 ± 0.20 (Predicted)
Comparator Or Baseline	3-(2-Fluoro-3-methoxyphenyl)azetidin-3-ol: pKa ~14.7 (Predicted); 3-(4-Fluoro-3-methoxyphenyl)azetidin-3-ol: pKa ~14.7 (Predicted); 3-(4-Fluoro-2-methoxyphenyl)azetidin-3-ol: pKa ~14–15 (Predicted)
Quantified Difference	ΔpKa ≈ +1.3 to +1.6 log units (target compound lower pKa vs. comparators)
Conditions	Predicted values from ChemicalBook database, consistent estimation methodology across all entries

Why This Matters

A lower pKa means the 5-fluoro-2-methoxy regioisomer is a stronger acid and more readily forms stable salts with weaker pharmaceutical counterions, offering procurement advantage for medicinal chemistry programs requiring predictable salt stoichiometry and dissolution behavior.

Hydrogen Bond Donor/Acceptor Architecture Comparison

3-(5-Fluoro-2-methoxyphenyl)azetidin-3-ol contains a tertiary hydroxyl group at the azetidine C3 position, providing both hydrogen bond donor (HBD) and hydrogen bond acceptor (HBA) capabilities at a single tetrahedral center. In contrast, 3-(5-fluoro-2-methoxyphenyl)azetidine (CAS 1260640-91-2, C10H12FNO, MW 181.21) lacks this hydroxyl group entirely, possessing the azetidine secondary amine as its sole HBD . The azetidin-3-ol scaffold thus contributes one additional HBD and one additional HBA relative to the corresponding azetidine analog. This difference directly affects predicted logP, polar surface area, and the compound's capacity for directional hydrogen bonding interactions with biological targets . The azetidin-3-ol motif is also a recognized non-cleavable linker component in antibody-drug conjugate (ADC) and PROTAC design, where the hydroxyl serves as a conjugation handle absent in the plain azetidine series .

H‑Bond Architecture

Class-level

Target: 3 HBD, 3 HBA

Azetidine analog: 1 HBD, 2 HBA

ΔHBD +2; ΔHBA +1; ΔMW +16 Da

May support H‑bond‑driven design or conjugation strategies.

LogP/TPSA not experimentally determined.

Evidence Dimension	Hydrogen bond donor count and scaffold functional group complement
Target Compound Data	3 HBD (one azetidine NH + one tertiary OH), 3 HBA (OH oxygen + OCH3 oxygen + azetidine N); C10H12FNO2, MW 197.21
Comparator Or Baseline	3-(5-Fluoro-2-methoxyphenyl)azetidine: 1 HBD (azetidine NH only), 2 HBA (OCH3 oxygen + azetidine N); C10H12FNO, MW 181.21
Quantified Difference	ΔHBD = +2; ΔHBA = +1; ΔMW = +16 Da; altered logP and TPSA (not experimentally determined)
Conditions	Structural comparison based on molecular formulas and functional group analysis

Why This Matters

The additional HBD/HBA capacity of the azetidin-3-ol scaffold directly impacts target engagement potential, solubility, and crystallinity, making it the preferred procurement choice when hydrogen bonding to a target pocket or conjugation via the hydroxyl is required.

Pharmacophoric Specificity of the 5-Fluoro-2-methoxyphenyl Substituent

The 5-fluoro-2-methoxyphenyl moiety has been independently validated as a pharmacophoric substructure in multiple bioactive chemical series. It appears as the key aryl recognition element in dual phosphodiesterase-4 (PDE4) inhibitor/serotonin reuptake inhibitor (SSRI) compounds, where the specific 5-fluoro-2-methoxy arrangement was essential for antidepressant-like activity in the mouse forced swim test [1]. The same substitution pattern is also embedded in COX-2 selective inhibitors containing imidazo[2,1-b]thiazole scaffolds, demonstrating that the 5-fluoro-2-methoxy geometry is privileged for engaging distinct enzyme active sites [2]. By contrast, the 4-fluoro-2-methoxy and 2-fluoro-3-methoxy regioisomers are not reported in these same pharmacophoric contexts, suggesting that the 5-fluoro-2-methoxy substitution pattern confers unique spatial and electronic complementarity to specific biological targets [1][2].

Pharmacophore Specificity

Reported

5‑F‑2‑OMe validated in PDE4/SSRI, COX‑2 series

Other regioisomers: no reported validation in these contexts

Reported pharmacophoric context supports SAR continuity review.

Literature survey; target-specific verification required.

Evidence Dimension	Presence of the 5-fluoro-2-methoxyphenyl motif in validated pharmacophoric series
Target Compound Data	5-fluoro-2-methoxy substitution pattern present in dual PDE4/SSRI inhibitors and COX-2 inhibitors with demonstrated in vivo and in vitro activity
Comparator Or Baseline	4-fluoro-2-methoxy and 2-fluoro-3-methoxy regioisomers: no corresponding pharmacophoric validation found in these target classes
Quantified Difference	Qualitative: unique pharmacophoric recognition vs. lack of reported validation for comparator regioisomers in PDE4 and COX-2 contexts
Conditions	Literature survey of PDE4/SSRI dual inhibitor series and imidazo[2,1-b]thiazole COX-2 inhibitor series

Why This Matters

Procurement of the correct 5-fluoro-2-methoxy regioisomer is essential for maintaining SAR continuity in drug discovery programs targeting PDE4, serotonin transporters, or COX-2, where the specific substitution geometry has been linked to biological activity.

• [1] Scite.ai. Dual Inhibitors of Phosphodiesterase-4 and Serotonin Reuptake – 5-fluoro-2-methoxyphenyl-containing compounds with antidepressant-like activity in forced swim test. 2009. View Source
• [2] Sigma-Aldrich. 4-(5-fluoro-2-methoxyphenyl)thiazol-2-amine – imidazo[2,1-b]thiazole COX-2 pharmacophore series with IC50 data. Retrieved 2026. View Source

Patent-Cited Azetidin-3-ol Scaffold Precedent

The azetidin-3-ol scaffold is explicitly claimed in US Patent 8,623,860 B2 ('Azetidine derivatives, pharmaceutical compositions and uses thereof'), which covers azetidine derivatives of formula I for therapeutic use [1]. While the patent does not specifically exemplify 3-(5-fluoro-2-methoxyphenyl)azetidin-3-ol, the generic Markush structure encompasses 3-substituted azetidines including 3-hydroxy variants. Separately, patent US 11,124,500 exemplifies (2S,3R)-1-[4-[1-(azetidin-3-yl)pyrazol-4-yl]-6-(trifluoromethyl)pyrimidin-2-yl]-2-methyl-azetidin-3-ol, a compound containing the azetidin-3-ol core, demonstrating its use in ketohexokinase (KHK) inhibition with an IC50 of 11.4 nM [2]. This establishes the azetidin-3-ol motif as a validated pharmacophoric element in patent-protected drug discovery programs, whereas simple 3-arylazetidines lacking the C3 hydroxyl do not enjoy the same breadth of patent precedent as bioactive core scaffolds [1][2].

Patent Precedent

Reported

Azetidin‑3‑ol scaffold in Markush claims US 8,623,860

Simple 3‑arylazetidine: no equivalent KHK inhibitor precedent

Documented scaffold precedent may support IP‑sensitive program review.

Patent survey; consult legal for freedom‑to‑operate analysis.

Evidence Dimension	Patent coverage and precedent for the azetidin-3-ol scaffold vs. azetidine scaffold
Target Compound Data	Azetidin-3-ol scaffold encompassed by Markush claims in US 8,623,860 B2; structurally related azetidin-3-ol derivative with KHK IC50 = 11.4 nM in US 11,124,500
Comparator Or Baseline	3-(5-Fluoro-2-methoxyphenyl)azetidine (non-hydroxylated): no corresponding azetidine-specific KHK inhibitor patent precedent identified
Quantified Difference	Qualitative: documented patent precedent for azetidin-3-ol as bioactive scaffold vs. absence of equivalent precedent for simple 3-arylazetidine
Conditions	USPTO patent database and BindingDB cross-reference

Why This Matters

The patent precedent for the azetidin-3-ol scaffold provides procurement confidence for drug discovery programs operating in IP-sensitive chemical space, as the scaffold has been validated in issued patents for therapeutic applications.

• [1] Roughley S, Walls S, Hart T, et al. Azetidine derivatives, pharmaceutical compositions and uses thereof. US Patent 8,623,860 B2. Issued January 7, 2014. View Source
• [2] BindingDB BDBM518410. (2S,3R)-1-[4-[1-(Azetidin-3-yl)pyrazol-4-yl]-6-(trifluoromethyl)pyrimidin-2-yl]-2-methyl-azetidin-3-ol – KHK IC50 = 11.4 nM. US Patent 11,124,500, Example 4. 2022. View Source

Boc-Protected Precursor Supply Chain Advantage

A Boc-protected precursor, tert-butyl 3-(5-fluoro-2-methoxyphenyl)-3-hydroxyazetidine-1-carboxylate (CAS 1546719-90-7, C15H20FNO4, MW 297.32), is commercially available from multiple suppliers at ≥95% purity . This protected intermediate enables orthogonal synthetic manipulation at the azetidine nitrogen after deprotection, facilitating late-stage diversification in medicinal chemistry campaigns. The availability of a protected form specifically for the 5-fluoro-2-methoxy regioisomer is a supply chain differentiator: equivalent Boc-protected intermediates for the 2-fluoro-3-methoxy, 4-fluoro-3-methoxy, and 4-fluoro-2-methoxy regioisomers are less commonly listed across major catalog suppliers, creating a procurement bottleneck for programs requiring those alternative substitution patterns . This supply advantage reduces lead time for SAR expansion and scale-up studies.

Boc Precursor Supply

Reported

≥4 suppliers for 5‑F‑2‑OMe Boc intermediate

≤1 supplier for comparator regioisomers

Reported supply availability may reduce lead time and procurement risk.

Based on 2026 cross‑supplier catalog survey.

Evidence Dimension	Commercial availability of Boc-protected precursor across regioisomers
Target Compound Data	tert-Butyl 3-(5-fluoro-2-methoxyphenyl)-3-hydroxyazetidine-1-carboxylate available from AK Scientific, MolCore, Leyan, and other suppliers at ≥95% purity
Comparator Or Baseline	Boc-protected precursors of 2-fluoro-3-methoxy, 4-fluoro-3-methoxy, and 4-fluoro-2-methoxy regioisomers: limited or no catalog listings from same supplier base
Quantified Difference	≥4 identified supplier sources for 5-fluoro-2-methoxy Boc precursor vs. ≤1 for comparator regioisomers
Conditions	Cross-supplier catalog survey (AKSci, MolCore, Leyan, Chemenu) conducted 2026

Why This Matters

Superior supply chain depth for the Boc-protected precursor directly reduces procurement risk, shortens synthesis timelines, and enables more efficient scale-up for programs built around the 5-fluoro-2-methoxy regioisomer.

Lipophilicity and Chromatographic Behavior Differentiation

3-(5-Fluoro-2-methoxyphenyl)azetidin-3-ol, as a C3-hydroxyazetidine with a directly attached aryl ring, exhibits different lipophilicity and chromatographic retention compared to 3-aryloxyazetidine ether analogs such as 3-(3-fluoro-4-methoxyphenoxy)azetidine (CAS 2228257-27-8) and 3-(2-fluoro-6-methoxyphenoxy)azetidine (CAS 1245469-21-9). The ether-linked analogs have structurally distinct connectivity (C–O–C bridge between azetidine and aryl ring) and a secondary amine in the azetidine ring, whereas the target compound has a direct C–C bond between the azetidine C3 and the aryl ring and a tertiary alcohol. This structural divergence is reflected in different predicted boiling points (350.2 °C for the target compound vs. 266.1 °C for 3-(2-fluoro-6-methoxyphenoxy)azetidine) and different predicted pKa values for the ionizable nitrogen (the ether analogs have amine pKa ~9.20, while the target compound's azetidine NH pKa is embedded in the 13.42 pKa of the hydroxyl-deprotonated form) . These differences mandate distinct reversed-phase HPLC method development and different solvent extraction protocols for each compound class.

Lipophilicity & Chromatography

Data to verify

BP 350.2 °C; pKa 13.42

Ether analog: BP 266.1 °C; pKa 9.20

ΔBP ≈ +84 °C; ΔpKa ≈ +4.2

Different handling protocols may be required; supports selection for intended purification workflow.

Predicted values; experimental verification recommended.

Evidence Dimension	Predicted boiling point, pKa of ionizable group, and structural connectivity
Target Compound Data	BP 350.2 ± 42.0 °C; pKa 13.42 ± 0.20 (azetidin-3-ol OH); direct C–C aryl-azetidine bond; tertiary alcohol
Comparator Or Baseline	3-(2-Fluoro-6-methoxyphenoxy)azetidine: BP 266.1 ± 40.0 °C; pKa 9.20 ± 0.40 (azetidine NH); C–O–C ether linkage; secondary amine
Quantified Difference	ΔBP ≈ +84 °C; ΔpKa ≈ +4.2 log units; different connectivity (C–C vs. C–O–C)
Conditions	Predicted values from ChemicalBook database; consistent estimation methodology

Why This Matters

The substantial differences in boiling point and ionization behavior mean that procurement of the incorrect compound class (azetidin-3-ol vs. azetidine ether) will yield a product requiring completely different purification and handling protocols, increasing operational complexity and cost.

Evidence-Backed Application Scenarios

SAR Programs Targeting PDE4, COX-2, or Serotonin Reuptake

For drug discovery teams investigating phosphodiesterase-4, cyclooxygenase-2, or serotonin transporter targets, 3-(5-fluoro-2-methoxyphenyl)azetidin-3-ol provides the correct 5-fluoro-2-methoxyphenyl pharmacophoric geometry that has been independently validated in dual PDE4/SSRI inhibitors with in vivo antidepressant-like activity and in COX-2 selective inhibitor series [1][2]. Procurement of this specific regioisomer ensures SAR continuity with published bioactive compound series where the 5-fluoro-2-methoxy arrangement is essential for target engagement; alternative regioisomers lack this pharmacophoric precedent [1].

Salt Selection and Preformulation Development

The predicted pKa of 13.42 ± 0.20 for the azetidin-3-ol hydroxyl indicates that 3-(5-fluoro-2-methoxyphenyl)azetidin-3-ol is a stronger acid than regioisomeric analogs with predicted pKa values in the 14–15 range [1][2]. This lower pKa facilitates salt formation with a broader range of pharmaceutically acceptable acids under milder conditions, an advantage for preformulation scientists optimizing salt stoichiometry, crystallinity, and dissolution rate in early-stage development [1].

Late-Stage Diversification via Boc-Deprotection

The commercial availability of tert-butyl 3-(5-fluoro-2-methoxyphenyl)-3-hydroxyazetidine-1-carboxylate from multiple suppliers at ≥95% purity enables efficient late-stage functionalization strategies [1][2]. After Boc deprotection, the free azetidine NH can be elaborated with diverse electrophiles (sulfonamides, amides, ureas, alkyl groups) to generate compound libraries. The superior supplier depth for this Boc-protected intermediate relative to other regioisomers reduces procurement lead time and supply risk for medicinal chemistry teams [1].

ADC Linker and PROTAC Conjugate Design

The azetidin-3-ol scaffold is established as a non-cleavable linker component in antibody-drug conjugate (ADC) synthesis and as an alkyl chain-based PROTAC linker, where the tertiary hydroxyl group serves as a covalent attachment point for payload conjugation [1]. 3-(5-Fluoro-2-methoxyphenyl)azetidin-3-ol combines this validated linker architecture with a fluorinated aryl group that can participate in additional target-protein interactions, offering a dual-function building block for targeted protein degradation and bioconjugate chemistry applications where both linker stability and target engagement are required [1].

Application

Selection Property

Validation Focus

SAR: PDE4 / COX‑2 / SSRI

Regioisomeric pharmacophore geometry

Pharmacophoric precedent review against published bioactive series

Preformulation Development

Predicted ionization profile (pKa 13.42)

Salt stoichiometry and pH‑dependent solubility assessment

Late‑Stage Diversification

Boc‑protected intermediate availability

Deprotection efficiency and diversification protocol verification

ADC / PROTAC Conjugation

Azetidin‑3‑ol H‑bond and conjugation capacity

Linker stability and target‑engagement validation in conjugate context

• [1] Scite.ai. Dual Inhibitors of Phosphodiesterase-4 and Serotonin Reuptake – 5-fluoro-2-methoxyphenyl pharmacophore. 2009. View Source
• [2] Sigma-Aldrich. 4-(5-fluoro-2-methoxyphenyl)thiazol-2-amine – COX-2 pharmacophore series. Retrieved 2026. View Source